Cas no 28940-11-6 (Watermelon ketone)

Watermelon ketone (FEMA 3732) is a synthetic flavoring compound with the chemical name 3-methyl-2(5H)-furanone. It is characterized by a sweet, fruity aroma reminiscent of ripe watermelon, making it a valuable ingredient in flavor and fragrance formulations. The compound exhibits high stability under typical processing conditions, ensuring consistent performance in applications such as beverages, confectionery, and personal care products. Its low odor threshold allows for effective use at minimal concentrations, enhancing cost-efficiency. Watermelon ketone is compliant with major regulatory standards, including FDA and EFSA guidelines, for use in food and cosmetic products. Its versatility and reliable sensory profile make it a preferred choice for imparting naturalistic watermelon notes.
Watermelon ketone structure
Watermelon ketone structure
Product Name:Watermelon ketone
CAS No:28940-11-6
MF:C10H10O3
MW:178.184603214264
MDL:MFCD07371373
CID:53399
PubChem ID:87561097
Update Time:2026-05-14

Watermelon ketone Chemical and Physical Properties

Names and Identifiers

    • 7-Methyl-2H-benzo[b][1,4]dioxepin-3(4H)-one
    • 7-Methyl-1,5-benzodioxepan-3-one
    • 7-Methyl-2H-1,5-benzodioxepin-3(4H)-one
    • 7-METHYL-3,4-DIHYDRO-2H-1,5-BENZDIOXEPINE-3-ONE
    • Watermelon Ketone
    • 7-Methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-one
    • calone
    • CALONE 1951
    • METHYL BENZODIOXEPINONE
    • Watermelon
    • watermelone ketone
    • Water-melone ketone
    • Watermelonketonecalone
    • 7-Methylbenzo[b][1,4]dioxepin-3-one
    • 7-Methyl-2H-benzo-1,5-dioxepin-3(4H)-one
    • 10-Methyl-2,6-dioxabicyclo[5.4.0]undeca-8,10,12-trien-4-one
    • Methylbenzodioxepinone
    • 2H-1,5-Benzodioxepin-3(4H)-one, 7-methyl-
    • 0NQ136C313
    • WatermelonKetone
    • DSSTox_RID_82166
    • DSSTox_CID_27165
    • DSSTox_GSID_4716
    • Watermelon ketone
    • MDL: MFCD07371373
    • Inchi: 1S/C10H10O3/c1-7-2-3-9-10(4-7)13-6-8(11)5-12-9/h2-4H,5-6H2,1H3
    • InChI Key: SWUIQEBPZIHZQS-UHFFFAOYSA-N
    • SMILES: O1C([H])([H])C(C([H])([H])OC2C([H])=C([H])C(C([H])([H])[H])=C([H])C1=2)=O

Computed Properties

  • Exact Mass: 178.06300
  • Monoisotopic Mass: 178.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.196
  • Melting Point: 37.0 to 41.0 deg-C
  • Boiling Point: 91°C/0.2mmHg(lit.)
  • Flash Point: 129.3 °C
  • Refractive Index: 1.538
  • PSA: 35.53000
  • LogP: 1.33530

Watermelon ketone Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P301+P312+P330
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Watermelon ketone Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Watermelon ketone Pricemore >>

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Watermelon ketone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:28940-11-6)7-methyl-3,4-dihydro-2H-1,5-benzdioxepine-3-one
Order Number:LE4678;LE7539;LE8064209
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:28940-11-6)Watermelon ketone
Order Number:A1025234
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:31
Price ($):405.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:28940-11-6)Watermelon Ketone
Order Number:sfd15045
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on Watermelon ketone

Watermelon Ketone (CAS No. 28940-11-6): A Comprehensive Overview

Watermelon ketone, also known by its chemical name trans-4,5-epoxy-2-decenal, is a compound with the CAS number 28940-11-6. This molecule is renowned for its unique and refreshing watermelon-like aroma, making it a valuable component in the fragrance and flavor industries. In recent years, Watermelon ketone has gained significant attention not only for its sensory properties but also for its potential applications in various scientific and industrial fields.

The chemical structure of Watermelon ketone consists of a conjugated double bond and an epoxy group, which contribute to its distinctive aroma. The compound is synthesized through a series of chemical reactions, including the epoxidation of unsaturated aldehydes. The precise control of these reactions is crucial to ensure the quality and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing Watermelon ketone, reducing the overall cost and environmental impact.

In the fragrance industry, Watermelon ketone is widely used to create watermelon-scented products such as perfumes, candles, and air fresheners. Its ability to mimic the natural scent of watermelons makes it an essential ingredient in formulations designed to evoke a fresh and summery atmosphere. Additionally, Watermelon ketone is used in the food industry as a flavoring agent in products like beverages, confectionery, and baked goods. The compound's stability under various processing conditions ensures that it retains its characteristic aroma even after prolonged storage or exposure to heat.

Recent research has explored the potential health benefits of Watermelon ketone. Studies have shown that this compound possesses antioxidant properties, which may help protect cells from damage caused by free radicals. Free radicals are unstable molecules that can cause oxidative stress, leading to various health issues such as inflammation and chronic diseases. The antioxidant activity of Watermelon ketone has been attributed to its ability to scavenge free radicals and reduce oxidative stress levels in biological systems.

Beyond its sensory and health benefits, Watermelon ketone has also been investigated for its potential applications in cosmetics. The compound's moisturizing properties make it a promising ingredient in skincare products designed to hydrate and nourish the skin. Additionally, its anti-inflammatory effects may help reduce redness and irritation, making it suitable for use in sensitive skin formulations. Research in this area is ongoing, with scientists exploring new ways to incorporate Watermelon ketone into cosmetic products while maintaining its efficacy and safety.

In the pharmaceutical industry, Watermelon ketone has shown promise as a potential therapeutic agent. Preclinical studies have demonstrated that this compound may have anti-inflammatory and analgesic properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. While more research is needed to fully understand the mechanisms underlying these effects, the preliminary findings are encouraging and warrant further investigation.

The environmental impact of Watermelon ketone production has also been a topic of interest in recent years. As consumers become increasingly aware of sustainability issues, there is a growing demand for eco-friendly manufacturing processes. Researchers are developing new methods to produce Watermelon ketone using renewable resources and green chemistry principles. These approaches aim to minimize waste generation, reduce energy consumption, and lower the overall environmental footprint of the production process.

In conclusion, Watermelon ketone (CAS No. 28940-11-6) is a versatile compound with a wide range of applications in fragrance, flavor, cosmetics, and pharmaceuticals. Its unique chemical structure confers valuable sensory properties while also offering potential health benefits such as antioxidant and anti-inflammatory effects. Ongoing research continues to uncover new uses for this compound, highlighting its importance in various scientific and industrial fields.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:28940-11-6)7-methyl-3,4-dihydro-2H-1,5-benzdioxepine-3-one
LE4678;LE7539;LE8064209
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:28940-11-6)Watermelon ketone
A1025234
Purity:99%
Quantity:100g
Price ($):405.0
Email